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Compound of Interest

Compound Name: 2-Fluorobenzoyl chloride

Cat. No.: B118832 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the handling and disposal

of 2-Fluorobenzoyl chloride (CAS No. 393-52-2). Adherence to these procedures is critical for

ensuring personnel safety and maintaining a secure research environment. This guide is

intended for researchers, scientists, and drug development professionals.

Essential Safety Information
2-Fluorobenzoyl chloride is a combustible, corrosive liquid that causes severe skin burns and

eye damage.[1][2] It is sensitive to moisture and reacts with water, alcohols, and bases.[1]

Proper personal protective equipment (PPE) and handling procedures are mandatory to

prevent exposure and injury.

Physicochemical and Hazard Data
A summary of the key physical, chemical, and hazard properties of 2-Fluorobenzoyl chloride
is provided in the table below for quick reference.
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Property Value Source

Molecular Formula C₇H₄ClFO PubChem[3]

Molecular Weight 158.56 g/mol PubChem[3]

Appearance Colorless to light yellow liquid ChemicalBook[1]

Boiling Point 90-92 °C @ 15 mmHg Sigma-Aldrich[4]

Melting Point 4 °C Sigma-Aldrich[4]

Flash Point 82 °C (179.6 °F) - closed cup Fisher Scientific[5]

Density 1.328 g/mL at 25 °C Sigma-Aldrich[4]

GHS Pictograms Corrosion Sigma-Aldrich

GHS Signal Word Danger Sigma-Aldrich

Hazard Statements

H314: Causes severe skin

burns and eye damage. H227:

Combustible liquid. H290: May

be corrosive to metals.

TCI[6]

Storage Class
8A - Combustible corrosive

hazardous materials
Sigma-Aldrich

Operational Workflow for Safe Handling
The following diagram outlines the essential step-by-step workflow for the safe handling of 2-
Fluorobenzoyl chloride, from initial preparation to final disposal. Adherence to this workflow is

crucial for minimizing risks.
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Safe Handling Workflow for 2-Fluorobenzoyl Chloride

Preparation

Handling & Reaction

Cleanup & Disposal

Review SDS and SOPs

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Ensure Fume Hood is Operational

Work Exclusively in Fume Hood

Proceed to Handling

Use Anhydrous Solvents and Inert Atmosphere

Slowly Add 2-Fluorobenzoyl Chloride to Reaction

Monitor Reaction Progress

Quench Reaction and Excess Reagent

Reaction Complete

Segregate Halogenated Waste

Decontaminate Glassware

Dispose of Waste According to Regulations

Safe Completion

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Fluorobenzoyl chloride.
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Detailed Experimental Protocol: Amide Synthesis
The following protocol is a representative example of an acylation reaction using 2-
Fluorobenzoyl chloride to synthesize an amide. This procedure should be performed in a

well-ventilated fume hood with all specified PPE.

Objective: To synthesize 2-fluoro-N-(morpholin-4-yl)benzamide via acylation of morpholine with

2-fluorobenzoyl chloride.

Materials:

2-Fluorobenzoyl chloride

Morpholine

Triethylamine (non-nucleophilic base)

Anhydrous dichloromethane (DCM)

Deionized water

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Stirring apparatus

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:
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Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve morpholine (1.0 equivalent) and triethylamine (1.1 equivalents) in

anhydrous dichloromethane.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Acyl Chloride: Dissolve 2-Fluorobenzoyl chloride (1.0 equivalent) in a separate

portion of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-

20 minutes.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup:

Once the reaction is complete, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

NaHCO₃ solution, and brine.

Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent.

Concentrate the organic phase under reduced pressure using a rotary evaporator to yield

the crude product.

Further purification can be achieved by recrystallization or column chromatography.

Disposal Plan
Proper disposal of 2-Fluorobenzoyl chloride and related waste is crucial to prevent

environmental contamination and ensure safety.

Excess Reagent and Quenching: Unused or excess 2-Fluorobenzoyl chloride should be

quenched cautiously. This can be done by slowly adding the acid chloride to a stirred, cold
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solution of sodium bicarbonate or a dilute solution of a non-volatile alcohol (e.g., isopropanol)

in an inert solvent. The reaction can be vigorous and should be performed in a fume hood

with appropriate personal protective equipment.

Waste Segregation: All waste containing 2-Fluorobenzoyl chloride or its byproducts must

be collected in a designated, properly labeled, and sealed container for halogenated organic

waste.

Contaminated Materials: Any materials that have come into contact with 2-Fluorobenzoyl
chloride, such as gloves, absorbent paper, and disposable labware, must be disposed of as

hazardous waste.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Consult your institution's environmental health and safety (EHS) department for

specific guidelines. Do not discharge to sewer systems.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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